Cas no 51679-50-6 (2-(4-Difluoromethylsulfanyl-phenylamino)-benzoic Acid)

• Product Name: 2-(4-Difluoromethylsulfanyl-phenylamino)-benzoic Acid
• CAS No: 51679-50-6
• MF: C₁₄H₁₁F₂NO₂S
• MW: 295.304449319839
• CID: 374203
• PubChem ID: 2060602
• Update Time: 2025-11-06

2-(4-Difluoromethylsulfanyl-phenylamino)-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[4-[(difluoromethyl)thio]phenyl]amino]-
• [N-(4-DifluoroMethylthio)phenyl]anthranilic acid
• 2-((4-((difluoromethyl)thio)phenyl)amino)-benzoicaci
• 2-(4-DIFLUOROMETHYLSULFANYL-PHENYLAMINO)-BENZOIC ACID
• AC1Q73N4
• Anthranilic acid, N-(p-((difluoromethyl)thio)phenyl)-
• Benzoic acid, 2-((4-((difluoromethyl)thio)phenyl)amino)-
• BRN 2748536
• CTK8F3594
• MolPort-002-462-273
• N-(p-((Difluoromethyl)thio)phenyl)anthranilic acid
• SBB042802
• 2-((4-((Difluoromethyl)thio)phenyl)amino)benzoicacid
• Z56776617
• 51679-50-6
• [N-(4-(Difluoromethylthio)phenyl]anthranilic acid
• 2-((4-((Difluoromethyl)thio)phenyl)amino)benzoic acid
• HMS1726N06
• DTXSID70199632
• MFCD00156963
• AKOS000114509
• 2-(4-(difluoromethylthio)phenylamino)benzoic acid
• CS-0218072
• KQEFJYIAABWDRN-UHFFFAOYSA-N
• 2-(4-(Difluoromethyl)sulfanyl-phenylamino)-benzoic acid
• EN300-00031
• 2-[4-(difluoromethylsulfanyl)anilino]benzoic acid
• N-(4-difluoromethylthiophenyl) anthranilic acid
• 2-({4-[(difluoromethyl)sulfanyl]phenyl}amino)benzoic acid
• 2-(4-Difluoromethylsulfanyl-phenylamino)-benzoic Acid

• MDL： MFCD00156963
• Inchi： 1S/C14H11F2NO2S/c15-14(16)20-10-7-5-9(6-8-10)17-12-4-2-1-3-11(12)13(18)19/h1-8,14,17H,(H,18,19)
• InChI Key： KQEFJYIAABWDRN-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 294.0401
• Monoisotopic Mass: 295.047856
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 74.6

Experimental Properties

• Boiling Point: 409.4°Cat760mmHg
• Flash Point: 201.4°C
• PSA: 52.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-(4-Difluoromethylsulfanyl-phenylamino)-benzoic Acid

Introduction to 2-(4-Difluoromethylsulfanyl-phenylamino)-benzoic Acid (CAS No. 51679-50-6)

2-(4-Difluoromethylsulfanyl-phenylamino)-benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 51679-50-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif featuring a benzoic acid core substituted with an amino group linked to a phenyl ring, which in turn is further functionalized with a 4-difluoromethylsulfanyl moiety. The presence of fluorine atoms and a sulfur atom in the substituent group imparts distinct electronic and steric properties, making this molecule a promising candidate for various biological and chemical applications.

The structural features of 2-(4-difluoromethylsulfanyl-phenylamino)-benzoic acid contribute to its potential as a pharmacophore in drug design. The benzoic acid moiety is well-known for its role in numerous bioactive compounds, often serving as a scaffold for modulating biological pathways. The introduction of the amino group enhances the compound's ability to interact with biological targets, while the 4-difluoromethylsulfanyl substituent can influence both metabolic stability and binding affinity. This combination of structural elements makes it an intriguing subject for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage fluorinated aromatic compounds due to their enhanced bioavailability, metabolic stability, and binding affinity. The fluorine atoms in 2-(4-difluoromethylsulfanyl-phenylamino)-benzoic acid can improve the compound's lipophilicity and resistance to enzymatic degradation, which are critical factors for drug efficacy. Additionally, the sulfur atom in the 4-difluoromethylsulfanyl group can introduce additional interaction points with biological targets, potentially enhancing the compound's pharmacological activity.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated benzoic acid derivatives in developing treatments for various diseases. For instance, studies have shown that such compounds can exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. The specific arrangement of atoms in 2-(4-difluoromethylsulfanyl-phenylamino)-benzoic acid may contribute to its potential as an inhibitor of key enzymes or receptors involved in disease pathways. This has prompted investigations into its biological activity and potential therapeutic applications.

One area of active research involves exploring the anti-cancer potential of 2-(4-difluoromethylsulfanyl-phenylamino)-benzoic acid. Cancer cells often exhibit altered signaling pathways that can be targeted by small molecules. The structural features of this compound suggest that it may interfere with critical molecular interactions involved in tumor growth and progression. Preliminary studies have indicated that derivatives of benzoic acid with similar structural motifs can inhibit kinases and other enzymes implicated in cancer biology. Further research is needed to fully elucidate the mechanisms by which 2-(4-difluoromethylsulfanyl-phenylamino)-benzoic acid exerts its effects on cancer cells.

Another promising application lies in its potential use as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The ability of 2-(4-difluoromethylsulfanyl-phenylamino)-benzoic acid to modulate inflammatory pathways may make it a valuable candidate for developing novel anti-inflammatory therapies. By targeting key inflammatory mediators, this compound could help mitigate symptoms associated with inflammatory conditions.

The synthesis and characterization of 2-(4-difluoromethylsulfanyl-phenylamino)-benzoic acid are also areas of active investigation. Chemists have developed various synthetic routes to access this compound efficiently while maintaining high purity standards. Advances in synthetic methodologies have enabled researchers to modify the structure of this molecule further, allowing for the exploration of analogues with enhanced biological activity or improved pharmacokinetic properties.

In conclusion, 2-(4-difluoromethylsulfanyl-phenylamino)-benzoic acid (CAS No. 51679-50-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a benzoic acid core with an amino group linked to a phenyl ring substituted with a 4-difluoromethylsulfanyl moiety makes it a versatile scaffold for drug discovery. Ongoing research into its biological activity and pharmacological effects holds promise for developing novel treatments for various diseases, including cancer and inflammatory disorders. As our understanding of molecular interactions continues to evolve, compounds like 2-(4-difluoromethylsulfanyl-phenylamino)-benzoic acid are likely to play an increasingly important role in shaping future therapeutic strategies.